![molecular formula C24H26FN5O2 B2963150 3-(4-(4-(2-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)quinoxalin-2(1H)-one CAS No. 1206997-70-7](/img/structure/B2963150.png)
3-(4-(4-(2-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)quinoxalin-2(1H)-one
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Description
3-(4-(4-(2-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)quinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C24H26FN5O2 and its molecular weight is 435.503. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Quinoxaline derivatives, particularly those with piperazine substitutions, have been explored for their potent antimicrobial properties. For instance, a series of quinoxalinyl-piperazine compounds have been synthesized and evaluated as anticancer agents, showing significant inhibition of human cancer cell proliferation at nanomolar concentrations. One fluoro quinoxalinyl-piperazine derivative demonstrated more potent effects than paclitaxel against paclitaxel-resistant colorectal carcinoma cells, suggesting its potential for growth inhibition of drug-resistant cancer cells (Lee et al., 2010).
Anticancer Applications
Research into 2-(benzimidazol-2-yl)quinoxalines with various pharmacophore groups, including piperazine, has shown promising activity against a wide range of cancer lines. Compounds with N-methylpiperazine substituents exhibited selective cytotoxic effects against human lung adenocarcinoma cells, suggesting a potential mechanism involving cell cycle arrest and induction of apoptosis (Mamedov et al., 2022).
Interaction with Biological Systems
Studies on the interaction of fluoroquinolones with biological systems have revealed insights into the molecular mechanisms governing their efficacy and side effects. For example, the structure-activity and structure-side-effect relationships for quinolone antibacterials have been extensively explored, identifying key structural features that enhance antimicrobial effectiveness while minimizing undesirable side effects. These features include specific substituents that improve potency against various pathogens and modulate pharmacokinetic properties (Domagala, 1994).
Properties
IUPAC Name |
3-[4-[4-(2-fluorophenyl)piperazine-1-carbonyl]piperidin-1-yl]-1H-quinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26FN5O2/c25-18-5-1-4-8-21(18)28-13-15-30(16-14-28)24(32)17-9-11-29(12-10-17)22-23(31)27-20-7-3-2-6-19(20)26-22/h1-8,17H,9-16H2,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXWQQRSGSFUTNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=CC=C3F)C4=NC5=CC=CC=C5NC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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